2-[4-(2,4-dimethoxybenzyl)-1-(2-methylbenzyl)-2-piperazinyl]ethanol

• IUPAC Name: 2-[4-[(2,4-dimethoxyphenyl)methyl]-1-[(2-methylphenyl)methyl]piperazin-2-yl]ethanol
• InChI: InChI=1S/C23H32N2O3/c1-18-6-4-5-7-19(18)16-25-12-11-24(17-21(25)10-13-26)15-20-8-9-22(27-2)14-23(20)28-3/h4-9,14,21,26H,10-13,15-17H2,1-3H3
• InChI Key: NEABBSCGAQOUCJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2CCN(CC2CCO)CC3=C(C=C(C=C3)OC)OC
• Molecular Formula: C23H32N2O3
• Molecular Weight: 384.5 g/mol

Description

2-[4-(2,4-dimethoxybenzyl)-1-(2-methylbenzyl)-2-piperazinyl]ethanol, also known as DMPE, is a chemical compound that has been extensively studied for its potential therapeutic applications. DMPE is a member of the piperazine family of compounds and has been shown to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and neuroprotective effects.

Mechanism of Action

The exact mechanism of action of 2-[4-(2,4-dimethoxybenzyl)-1-(2-methylbenzyl)-2-piperazinyl]ethanol is not fully understood, but it is believed to act through a variety of mechanisms. This compound has been shown to inhibit the production of pro-inflammatory cytokines and reactive oxygen species, which are known to play a role in the development of neurodegenerative diseases. This compound has also been shown to modulate the activity of certain enzymes, including acetylcholinesterase and monoamine oxidase, which are involved in the regulation of neurotransmitter levels.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a wide range of biochemical and physiological effects. In particular, this compound has been shown to reduce oxidative stress and inflammation, which are known to play a role in the development of various disease states. This compound has also been shown to enhance cognitive function and memory, making it a potential candidate for the treatment of conditions such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[4-(2,4-dimethoxybenzyl)-1-(2-methylbenzyl)-2-piperazinyl]ethanol is its ability to exhibit multiple biological activities, making it a potential candidate for the treatment of various disease states. However, one of the limitations of this compound is its low solubility, which can make it difficult to formulate for use in vivo.

Future Directions

There are several potential future directions for the study of 2-[4-(2,4-dimethoxybenzyl)-1-(2-methylbenzyl)-2-piperazinyl]ethanol. One potential direction is the development of new synthetic methods for the production of this compound, which could improve its solubility and bioavailability. Another potential direction is the study of the pharmacokinetics and pharmacodynamics of this compound in vivo, which could provide valuable information for the development of therapeutic applications. Finally, the study of the potential synergistic effects of this compound with other compounds could lead to the development of new combination therapies for the treatment of various disease states.

Synthesis Methods

2-[4-(2,4-dimethoxybenzyl)-1-(2-methylbenzyl)-2-piperazinyl]ethanol can be synthesized using a variety of methods, including the reaction of piperazine with 2,4-dimethoxybenzaldehyde and 2-methylbenzylamine. The resulting product is then reduced using sodium borohydride to yield this compound. Other methods of synthesis have also been reported, including the use of palladium-catalyzed cross-coupling reactions.

Scientific Research Applications

2-[4-(2,4-dimethoxybenzyl)-1-(2-methylbenzyl)-2-piperazinyl]ethanol has been studied extensively for its potential therapeutic applications in various disease states. In particular, this compound has been shown to exhibit anti-inflammatory and antioxidant effects, making it a potential candidate for the treatment of conditions such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis. This compound has also been shown to have neuroprotective effects, making it a potential candidate for the treatment of stroke and traumatic brain injury.